Ganglioside GD1b Disodium Salt (Bovine Brain)

• Molecular Formula: C84H146N4Na2O39
• Molecular Weight: 1882.0 g/mol
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)CO)O)O)O)NC(=O)C)OC5(CC(C(C(O5)C(C(CO)OC6(CC(C(C(O6)C(C(CO)O)O)NC(=O)C)O)C(=O)[O-])O)NC(=O)C)O)C(=O)[O-])O)O)O)C(C=CCCCCCCCCCCCCC)O.[Na+].[Na+]
• InChI: InChI=1S/C84H148N4O39.2Na/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-58(102)88-48(49(98)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2)44-116-78-69(110)67(108)71(56(42-93)119-78)121-80-70(111)76(72(57(43-94)120-80)122-77-61(87-47(5)97)73(64(105)54(40-91)117-77)123-79-68(109)66(107)63(104)53(39-90)118-79)127-84(82(114)115)37-51(100)60(86-46(4)96)75(126-84)65(106)55(41-92)124-83(81(112)113)36-50(99)59(85-45(3)95)74(125-83)62(103)52(101)38-89;;/h32,34,48-57,59-80,89-94,98-101,103-111H,6-31,33,35-44H2,1-5H3,(H,85,95)(H,86,96)(H,87,97)(H,88,102)(H,112,113)(H,114,115);;/q;2*+1/p-2/b34-32+;;/t48?,49?,50-,51-,52+,53+,54+,55+,56+,57+,59+,60+,61+,62+,63-,64-,65+,66-,67+,68+,69+,70+,71+,72-,73+,74+,75+,76+,77-,78+,79-,80-,83+,84-;;/m0../s1
• InChIKey: ACTJLGSQQMVYGN-AZYZISHKSA-L

Ganglioside GD1b Disodium Salt (Bovine Brain), also known as Disialoganglioside GD1b, Ganglioside C1, or Ganglioside G2, is an acidic glycosphingolipid containing two sialic acid residues linked to an internal galactose unit. It is a natural constituent of mammalian neuronal membranes and is predominantly found in the brain, where it constitutes approximately 7.85% of total sialic acid.

Ganglioside GD1b Disodium Salt (Bovine Brain) – Technical Overview & Procurement-Relevant Characteristics

Ganglioside GD1b Disodium Salt (Bovine Brain), also known as Disialoganglioside GD1b, Ganglioside C1, or Ganglioside G2, is an acidic glycosphingolipid containing two sialic acid residues linked to an internal galactose unit. It is a natural constituent of mammalian neuronal membranes and is predominantly found in the brain, where it constitutes approximately 7.85% of total sialic acid [1]. This compound is a member of the gangliotetraose series and belongs to the b-series ganglioside biosynthetic pathway. It is commonly used as a research tool to investigate neuronal cell surface interactions, toxin receptor mechanisms, and synaptic function. It is commercially available from reputable vendors as a disodium salt with a specification of >98% purity and is typically derived from bovine brain [2]. The product is suitable for research use only and is not for diagnostic or therapeutic applications.

• [1] Ganglioside GD1b Disodium Salt (Bovine Brain) product database entry. PeptideDB. View Source
• [2] Ganglioside GD1b Disodium Salt (Bovine Brain) Product Specification. Cenmed. Aladdin Scientific Catalog No. G336175-1mg. View Source

Ganglioside GD1b Disodium Salt: Critical Reasons to Avoid Generic Ganglioside Substitution

Generic substitution with other gangliosides (e.g., GM1, GD1a, GT1b) is not scientifically valid due to the extreme specificity of ganglioside-protein interactions. The carbohydrate head group structure, defined by the number and linkage of sialic acid residues, dictates binding affinity and functional outcome. For instance, the binding affinity of myelin-associated glycoprotein (MAG) is strictly dependent on an α2,3-linked sialic acid on a terminal galactose, a motif that is present in GQ1bα, GD1a, and GT1b, but notably absent in GD1b [1]. Similarly, tetanus toxin exhibits a strong preference for gangliosides of the G1b series (GD1b, GT1b, GQ1b), which possess a specific disialosyl group linked to the inner galactose [2]. Therefore, even closely related gangliosides with the same number of sialic acid residues can exhibit vastly different biological activities, rendering precise compound selection essential for reproducible research and procurement accuracy.

• [1] Schnaar, R. L., Collins, B. E., Wright, L. P., Kiso, M., Tropak, M. B., Roder, J. C., & Crocker, P. R. (1998). Myelin-associated glycoprotein binding to gangliosides. Structural specificity and functional implications. Annals of the New York Academy of Sciences, 845, 92-105. View Source
• [2] Holmgren, J., Elwing, H., Fredman, P., & Svennerholm, L. (1980). Polystyrene-adsorbed gangliosides for investigation of the structure of the tetanus-toxin receptor. European Journal of Biochemistry, 106(2), 371-379. View Source

Ganglioside GD1b Disodium Salt: Quantitative Evidence for Procurement & Experimental Selection

Quantitative Comparison of Neurite Regeneration Promotion by Gangliosides in a Rat Axotomized Hypoglossal Nerve Model

In a rat hypoglossal nerve resection model, GD1b demonstrated moderate regenerative activity, quantified as the percentage of horseradish peroxidase-positive neurons. GD1b achieved 55% regeneration, which is intermediate between GT1b (86%) and GM1 (20%) [1]. This demonstrates a clear functional hierarchy among gangliosides in this specific model, underscoring that GD1b is not functionally equivalent to its closest analogs.

Evidence Dimension	Promotion of axonal regeneration (as % of HRP-positive neurons)
Target Compound Data	55%
Comparator Or Baseline	GT1b (86%), GD1a (35%), GQ1b (34%), GM1 (20%), lactosylceramide (17%)
Quantified Difference	GD1b is 35% less effective than GT1b, but 2.75 times more effective than GM1.
Conditions	Rat hypoglossal nerve resection model; in vivo neurotrophic effect assay

Why This Matters

This data is critical for researchers studying neuroregeneration and allows for the rational selection of GD1b for studies requiring a specific level of neurite outgrowth activity, as opposed to the more potent GT1b or the weaker GM1.

• [1] Itoh, M., Fukumoto, S., Iwamoto, T., Mizuno, A., Rokutanda, A., Ishida, H. K., ... & Furukawa, K. (2001). Specificity of carbohydrate structures of gangliosides in the activity to regenerate the rat axotomized hypoglossal nerve. Glycobiology, 11(2), 125-130. View Source

Relative Potency of Gangliosides in Inhibiting Thyrotropin (TSH) Binding to its Receptor

In a competitive binding assay using bovine thyroid plasma membranes, GD1b exhibited the highest potency among a panel of gangliosides in inhibiting the binding of 125I-labeled thyrotropin (TSH) to its receptor [1]. The rank order of inhibition was GD1b > GT1 > GM1 > GM2 = GM3 > GD1a. This places GD1b as the most effective inhibitor in this system, distinguishing it from structurally similar disialogangliosides like GD1a.

Evidence Dimension	Inhibition of 125I-labeled TSH binding to thyroid plasma membranes
Target Compound Data	Most potent inhibitor (Rank: 1st)
Comparator Or Baseline	GT1 (2nd), GM1 (3rd), GM2/GM3 (4th), GD1a (least potent)
Quantified Difference	GD1b has a higher inhibitory potency than all other tested gangliosides, including the closely related GD1a.
Conditions	In vitro competitive binding assay using bovine thyroid plasma membranes, guinea pig retro-orbital tissue membranes, and human adipocyte membranes.

Why This Matters

This unique rank-order potency makes GD1b the preferred choice for investigations into TSH receptor interactions and signaling, where the use of a less potent analog like GD1a would yield quantitatively different results.

• [1] Mullin, B. R., Fishman, P. H., Lee, G., Aloj, S. M., Ledley, F. D., Winand, R. J., ... & Brady, R. O. (1976). Thyrotropin-ganglioside interactions and their relationship to the structure and function of thyrotropin receptors. Proceedings of the National Academy of Sciences, 73(3), 842-846. View Source

Specificity of Ganglioside Expression During Oligodendrocyte Differentiation

Immunohistochemical analysis of differentiating CG-4 oligodendrocytes revealed a highly specific and transient expression pattern for GD1b. Prominent anti-GD1b antibody staining defined a highly arborized intermediate stage of oligodendrocyte differentiation [1]. In the same study, anti-GT1b antibody binding showed a different pattern (discrete patches on early progenitors and mature cells), and antibodies against GM1, GD1a, and GQ1b did not bind above background levels. This indicates that GD1b serves as a precise cell surface marker for a specific developmental window.

Evidence Dimension	Cell surface expression and morphological distribution
Target Compound Data	Prominent staining defines a specific, highly arborized intermediate stage.
Comparator Or Baseline	GT1b (distinct patchy staining), GM1/GD1a/GQ1b (no binding above background).
Quantified Difference	GD1b is the only major ganglioside among those tested to exhibit this specific, stage-defining expression pattern.
Conditions	In vitro differentiation of CG-4 oligodendrocyte cell line; immunohistochemistry with highly specific monoclonal antibodies.

Why This Matters

This evidence supports the procurement of GD1b for research focused on oligodendrocyte biology and myelin formation. Its unique expression pattern makes it a superior tool for tracking and manipulating a specific stage of cellular development, an application for which other gangliosides would be ineffective.

• [1] Schnaar, R. L., Longo, P., Yang, L. J., & Tai, T. (1996). Distinctive ganglioside patterns revealed by anti-ganglioside antibody binding to differentiating CG-4 oligodendrocytes. Glycobiology, 6(3), 257-263. View Source

Essential Role of b-Pathway Gangliosides (Including GD1b) in Hippocampal Long-Term Potentiation (LTP)

The functional importance of the b-series gangliosides, which includes GD1b, was demonstrated in a transgenic mouse model (1,4 GalNAc-T TG mice) exhibiting a marked decrease in brain levels of GQ1b, GT1b, and GD1b [1]. Compared to wild-type (WT) mice, the TG mice showed a significantly smaller magnitude of hippocampal long-term potentiation (LTP) and impaired learning in a four-pellet taking test (4PTT). This establishes that maintaining physiological levels of b-pathway gangliosides, including GD1b, is necessary for normal synaptic plasticity and learning.

Evidence Dimension	Magnitude of hippocampal LTP and learning behavior
Target Compound Data	GD1b is part of the b-series ganglioside pool that is necessary for normal LTP and learning.
Comparator Or Baseline	Transgenic mice with reduced b-series gangliosides (including GD1b) vs. Wild-type (WT) mice.
Quantified Difference	LTP magnitude was significantly smaller in TG mice compared to WT mice (exact values not provided in abstract, but described as significantly smaller).
Conditions	In vivo study using 1,4 GalNAc-T gene transgenic (TG) mice and wild-type (WT) controls; electrophysiological recordings in hippocampal CA1 neurons.

Why This Matters

This provides a strong scientific rationale for procuring GD1b for studies investigating the molecular mechanisms of learning and memory. It highlights that the loss of this specific ganglioside pool directly correlates with functional deficits, making it a relevant target for experimental modulation.

• [1] Ikarashi, K., Fujiwara, H., Yamazaki, Y., Goto, J. I., Kaneko, K., Kato, H., ... & Furukawa, K. (2011). Impaired hippocampal long-term potentiation and failure of learning in β1, 4-N-acetylgalactosaminyltransferase gene transgenic mice. Glycobiology, 21(10), 1373-1381. View Source

Ganglioside GD1b Disodium Salt: Optimal Research and Preclinical Application Scenarios

Investigation of Neuronal Regeneration and Axonal Outgrowth

Researchers can utilize GD1b in in vitro (e.g., primary neuron cultures) or in vivo models (e.g., nerve injury models) to study its specific, moderate pro-regenerative effects. As demonstrated in a direct head-to-head comparison, GD1b (55% regeneration) provides a defined level of neurotrophic activity that is distinct from the more potent GT1b (86%) and the less active GM1 (20%) [1]. This allows for the study of regeneration mechanisms that are specifically activated by this intermediate level of stimulation. Procurement of a well-defined, high-purity source of GD1b is essential for ensuring reproducibility and minimizing off-target effects from other ganglioside contaminants. The quantitative data allows researchers to power their experiments appropriately and select the correct compound for their desired effect size.

Studies of TSH Receptor Signaling and Ganglioside-Mediated Modulation

GD1b is the most potent ganglioside inhibitor of 125I-labeled thyrotropin binding, outperforming GT1, GM1, GM2, GM3, and GD1a in competitive binding assays [1]. This unique activity makes it an indispensable tool for scientists investigating the role of gangliosides in TSH receptor function, conformation, and downstream signaling. For procurement purposes, this evidence justifies selecting GD1b over less potent analogs like GD1a, as the latter may not produce the same magnitude of effect in experimental systems. The compound's high potency ensures that robust and interpretable data can be obtained, making it a cost-effective choice for focused receptor studies.

Tracking Oligodendrocyte Differentiation and Myelination Processes

GD1b serves as a highly specific marker for an intermediate, highly arborized stage of oligodendrocyte differentiation, a feature not shared by GM1, GD1a, GT1b, or GQ1b [1]. This property makes GD1b a valuable reagent for immunocytochemistry, flow cytometry, and cell sorting applications in developmental neurobiology and myelin research. Procuring GD1b for these applications is a scientific necessity, as alternative gangliosides cannot be substituted to track this precise differentiation window. The product's high purity (typically >98%) minimizes background signal and ensures accurate and reproducible cell labeling, a critical factor in procurement decisions for high-resolution imaging and cell isolation workflows.

Elucidating the Role of b-Series Gangliosides in Synaptic Plasticity and Memory

As a key component of the b-series ganglioside pool, GD1b is integral to maintaining normal hippocampal LTP and learning behavior [1]. Procurement of GD1b is justified for studies aiming to dissect the specific contribution of this ganglioside subtype to synaptic function. Researchers can use it in ex vivo hippocampal slice preparations or in vivo models to rescue deficits caused by genetic or pharmacological disruption of the b-series pathway. The evidence that a reduction in this ganglioside pool correlates with significant functional impairment makes it a high-value target for basic and translational research. Its defined composition and source (bovine brain) ensure consistency in experimental outcomes.

• [1] Itoh, M., Fukumoto, S., Iwamoto, T., Mizuno, A., Rokutanda, A., Ishida, H. K., ... & Furukawa, K. (2001). Specificity of carbohydrate structures of gangliosides in the activity to regenerate the rat axotomized hypoglossal nerve. Glycobiology, 11(2), 125-130. View Source